N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C16H19NO3S/c1-10-8-14(11(2)20-10)16(19)17-9-15(18)12-4-6-13(21-3)7-5-12/h4-8,15,18H,9H2,1-3H3,(H,17,19)
• InChI Key: MBSSWKCGXAZMNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC(C2=CC=C(C=C2)SC)O
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol

Description

N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2,5-dimethylfuran-3-carboxamide is a synthetic compound that has shown promising results in scientific research.

Scientific Research Applications

Synthesis and Antitumor Activity

Several studies have been dedicated to the synthesis of novel carboxamide derivatives and their evaluation as potential anticancer agents. For instance, carboxamide derivatives have been synthesized with varying substituents, demonstrating a range of biological activities including pronounced antiarrhythmic activity and low toxicity (Hoang et al., 2018). This research underscores the potential of carboxamide derivatives in developing new therapeutic agents.

Novel Pharmacophores for Anticancer Agents

Research into the development of new pharmacophores has led to the synthesis of functionalized amino acid derivatives showing promising cytotoxicity against human cancer cell lines. This includes compounds synthesized as N-substituted carboxamides, indicating their utility in designing anticancer agents (Kumar et al., 2009).

Antiviral Compounds

Carboxamide derivatives have also been studied for their antiviral properties. Arbidol, a compound with a carboxamide group, is noted for its broad-spectrum antiviral activity against enveloped and non-enveloped viruses. Its mechanism of action includes inhibiting viral fusion, highlighting the diverse applications of carboxamide derivatives in antiviral research (Boriskin et al., 2008).

Synthesis Techniques

The synthesis of carboxamide derivatives often involves innovative techniques to introduce functional groups, demonstrating the chemical versatility of these compounds. For example, the synthesis of ethyl 2-(3-cyano-4-hydroxyphenyl)-4-methylthiazole-5-carboxylate, a key intermediate in the synthesis of certain pharmaceuticals, showcases the methodological advancements in the synthesis of carboxamide derivatives (Shaojie, 2010).